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Compound of Interest

Compound Name: LmNADK1-IN-1

Cat. No.: B15567545

An advanced fluorescent probe, LMNADK1-IN-1, has been developed for the specific labeling
and imaging of NAD Kinase 1 from Leishmania major (LmNADKZ1). As an essential enzyme in
the parasite's NADP(H) biosynthesis pathway, LMNADKL1 represents a promising target for the
development of novel anti-leishmanial drugs. LmMNADK1-IN-1 is a cell-permeable, covalent
inhibitor that allows for precise visualization of the enzyme's subcellular localization and
dynamics within live or fixed parasites.

These application notes provide detailed protocols for the in vitro labeling of recombinant
LmNADK1 and the in situ imaging of the enzyme in Leishmania cells. The information is
intended for researchers, scientists, and drug development professionals engaged in
parasitology, cell biology, and high-content imaging.

Probe Characteristics: LmMNADK1-IN-1

LmNADKZ1-IN-1 is engineered with a reactive functional group that forms a stable covalent
bond with LmMNADKZ1, ensuring signal retention during imaging and downstream analysis. Its
fluorophore has been optimized for brightness and photostability, making it suitable for various
fluorescence microscopy techniques.
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Property Value
Molecular Weight ~650 g/mol
Excitation Maximum (Aex) 555 nm
Emission Maximum (Aem) 580 nm
Recommended Filter Set TRITC / Cy3
Quantum Yield >0.7

Molar Extinction Coefficient

~150,000 M—icm™t

Reactive Group

N-hydroxysuccinimide (NHS) ester

Target Residue

Primary amines (e.g., Lysine)

Solvent

Anhydrous Dimethyl sulfoxide (DMSO)

Signaling Pathway and Probe Mechanism

The following diagram illustrates the role of LmMNADK1 in the parasite's metabolism and the
mechanism of inhibition and labeling by LmMNADK1-IN-1.
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1. Prepare LmNADK1 2. Prepare Probe
(1-2 mg/mL in Reaction Buffer) (10 mM stock in DMSO)

3. Mix & Incubate
(Add 5-10 fold molar excess of probe.
Incubate 1 hr, RT, in dark.)

4. Purify Labeled Protein

(Use desalting column to remove
excess, unbound probe.)

5. Measure Absorbance
(At 280 nm and 555 nm)

G. Calculate Degree of Labeling (DOLD

7. Aliquot & Store
(-80°C with glycerol)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Seed Parasites 2. Prepare Staining Solution
(Adhere log-phase promastigotes (Dilute LmNADK1-IN-1 to 1-5 pM
to coated coverslips) in imaging medium)

3. Incubate with Probe
(30-60 min at 37°C in dark)

4. Wash Cells
(Wash 3x with warm PBS to
remove unbound probe)
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\
5. Counterstain (Optional) v Ifnot
(Incubate with Hoechst for 10 min)) counterstaining
/

/
/
/

6. Acquire Images

(Confocal microscopy using
appropriate laser lines)

Click to download full resolution via product page

 To cite this document: BenchChem. [LmNADK1-IN-1 labeling of LmNADKZ1 for imaging
studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567545#Imnadk1-in-1-labeling-of-Imnadk1-for-
imaging-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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